Cas no 184226-80-0 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-)

1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl- structure
184226-80-0 structure
Product Name:1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
CAS No:184226-80-0
MF:C12H16N2
MW:188.268842697144
CID:114278
PubChem ID:10487870
Update Time:2025-04-18

1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-methyl-
    • 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-methyl-(9CI)
    • SCHEMBL3269719
    • SCHEMBL10005347
    • 184226-80-0
    • 2-tert-butyl-6-methyl-1H-benzimidazole
    • Inchi: 1S/C12H16N2/c1-8-5-6-9-10(7-8)14-11(13-9)12(2,3)4/h5-7H,1-4H3,(H,13,14)
    • InChI Key: UNPBNEXLKINUEQ-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 188.13100
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 3.16880
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